Cas no 106434-82-6 (methyl 1-allylcyclopropanecarboxylate)

• Product Name: methyl 1-allylcyclopropanecarboxylate
• CAS No: 106434-82-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 127145
• PubChem ID: 13808269
• Update Time: 2025-05-24

methyl 1-allylcyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-(2-propen-1-yl)-, methyl ester
• Methyl 1-allylcyclopropanecarboxylate
• AJYOGWLOEUBATE-UHFFFAOYSA-N
• Cyclopropanecarboxylic acid, 1-(2-propenyl)-, methyl ester (9CI)
• Cyclopropanecarboxylic acid,2-(1E)-1-propenyl-,methyl ester,(1R,2S)-(9ci)
• methyl 1-prop-2-enylcyclopropane-1-carboxylate
• BB 0261694
• 777918-01-1
• 106434-82-6
• 344326-12-1
• starbld0017182
• Cyclopropanecarboxylic acid, 1-(2-propenyl)-, methyl ester
• METHYL 1-(PROP-2-EN-1-YL)CYCLOPROPANE-1-CARBOXYLATE
• AKOS016344453
• CS-0056052
• AT46159
• METHYL 1-ALLYLCYCLOPROPANE-1-CARBOXYLATE
• methyl 1-allylcyclopropanecarboxylate

• MDL： MFCD18089234
• Inchi： 1S/C8H12O2/c1-3-4-8(5-6-8)7(9)10-2/h3H,1,4-6H2,2H3
• InChI Key： AJYOGWLOEUBATE-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC=C)CC1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.51570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 1-allylcyclopropanecarboxylate

Methyl 1-allylcyclopropanecarboxylate (CAS No. 106434-82-6): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 1-allylcyclopropanecarboxylate, a compound with the chemical formula C₈H₈O₃ and the CAS number 106434-82-6, represents a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its cyclopropane ring and allyl substituent, has garnered considerable attention due to its unique structural features and potential applications in the synthesis of biologically active molecules.

The cyclopropane moiety in Methyl 1-allylcyclopropanecarboxylate is particularly noteworthy, as it introduces a high degree of strain into the molecular framework. This strain can be exploited to enhance reactivity, making the compound a valuable building block for the development of novel pharmaceuticals. The allyl group, on the other hand, provides a site for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

In recent years, Methyl 1-allylcyclopropanecarboxylate has been extensively studied for its role in the synthesis of various heterocyclic compounds. Heterocycles are essential components of many drugs and natural products, and their structural diversity often correlates with biological activity. The cyclopropane ring can be incorporated into heterocyclic systems to enhance their stability and bioavailability, making Methyl 1-allylcyclopropanecarboxylate a promising candidate for drug discovery efforts.

One of the most exciting applications of Methyl 1-allylcyclopropanecarboxylate is in the field of organometallic chemistry. The compound's ability to participate in cross-coupling reactions has opened up new avenues for the synthesis of complex organic molecules. These reactions are pivotal in constructing carbon-carbon bonds, which are fundamental to many biologically active compounds. Researchers have leveraged Methyl 1-allylcyclopropanecarboxylate to develop novel methodologies for the preparation of substituted cyclopropanes, which have shown promise in various therapeutic contexts.

Furthermore, Methyl 1-allylcyclopropanecarboxylate has found utility in the synthesis of agrochemicals. The structural motifs present in this compound can be modified to create novel pesticides and herbicides that exhibit improved efficacy and environmental safety. The cyclopropane ring, in particular, has been shown to enhance the bioactivity of agrochemicals by improving their binding affinity to biological targets. This has led to several patents and commercial products derived from derivatives of Methyl 1-allylcyclopropanecarboxylate.

The compound's versatility also extends to its role as a precursor in polymer chemistry. The strained cyclopropane ring can undergo ring-opening reactions to form linear polymers with unique mechanical properties. These polymers have potential applications in materials science, particularly in the development of high-performance coatings and adhesives. The allyl group further enhances the polymerization process by providing reactive sites for chain extension and cross-linking.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 1-allylcyclopropanecarboxylate. Transition-metal-catalyzed reactions have enabled the introduction of diverse functional groups into the cyclopropane ring, allowing for greater customization of the compound's properties. These techniques have been particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired biological outcomes.

The use of computational chemistry has also played a significant role in understanding the reactivity and properties of Methyl 1-allylcyclopropanecarboxylate. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the design of more effective drugs. These computational approaches have complemented experimental efforts, leading to a more comprehensive understanding of Methyl 1-allylcyclopropanecarboxylate's potential applications.

In conclusion, Methyl 1-allylcyclopropanecarboxylate (CAS No. 106434-82-6) is a multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, agrochemicals, and advanced materials. The ongoing research into this compound underscores its importance as a building block for innovation in multiple scientific disciplines.